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Compound of Interest

Compound Name: C.I. Disperse blue 27

CAS No.: 15791-78-3

Cat. No.: B095324

Get Quote

This guide provides a comprehensive analysis of the fastness properties of C.I. Disperse Blue
27, a widely utilized anthraquinone-based dye for synthetic fibers. In the pursuit of scientific

rigor and practical application, this document benchmarks its performance against key

alternatives in the market: C.I. Disperse Blue 56, C.I. Disperse Blue 60, C.I. Disperse Blue 77,

and C.I. Disperse Blue 79. This guide is intended for researchers, scientists, and textile

development professionals, offering objective data and field-proven insights to inform dye

selection and application processes.

Introduction: The Significance of Fastness in Textile
Performance
The longevity and aesthetic appeal of dyed textiles are critically dependent on the fastness

properties of the chosen colorants. Fastness refers to the resistance of a dye to change in color

or to transfer onto adjacent materials when subjected to various environmental factors during

manufacturing and end-use.[1] Key among these are light, washing, and rubbing (crocking),

which directly impact a product's quality, durability, and consumer satisfaction. C.I. Disperse
Blue 27 is a popular choice for polyester and other synthetic fibers due to its vibrant shade and

generally good performance.[2][3] However, a critical evaluation of its fastness properties in
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comparison to other commercially available blue disperse dyes is essential for optimizing textile

products for specific applications.

Comparative Analysis of Fastness Properties
The selection of a disperse dye is a balance of shade, cost, and, most importantly,

performance. The following table summarizes the available fastness data for C.I. Disperse
Blue 27 and its alternatives. It is important to note that these values are compiled from various

sources and may have been determined under slightly different test conditions. Therefore, they

should be used as a comparative guide rather than absolute values.

Dye C.I. Number
Light Fastness
(Xenon Arc)

Wash
Fastness
(Color
Change)

Crocking/Rubb
ing Fastness
(Wet)

Disperse Blue 27 60767
6-7 (ISO)[3], 6

(AATCC)[3]
5 (ISO)[3] 4-5 (ISO)[3]

Disperse Blue 56 63285
7 (Excellent)[4]

[5]
4-5 (Pes)[4] Moderate[6]

Disperse Blue 60 61104 High[7] Good[8] Good[8]

Disperse Blue 77 - Excellent[9] Excellent[9] -

Disperse Blue 79 11345 6-7 (ISO)[10] 5 (ISO)[10] 4 (AATCC)[10]

Interpretation of Results:

C.I. Disperse Blue 27 exhibits good to excellent light and wash fastness, making it a reliable

choice for a wide range of applications.[3]

C.I. Disperse Blue 56 is noted for its excellent light fastness.[4][5]

C.I. Disperse Blue 60 is characterized by its brilliant turquoise shade and high all-around

fastness properties, particularly light and sublimation fastness.[7]

C.I. Disperse Blue 77 is highlighted for its excellent washing and sublimation fastness.[9]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://p2infohouse.org/ref/31/30228.pdf
https://p2infohouse.org/ref/31/30228.pdf
https://p2infohouse.org/ref/31/30228.pdf
https://p2infohouse.org/ref/31/30228.pdf
https://www.china-dyestuff.com/news/disperseblue2blndisperseblue56100-150--7291078.html
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/disperse-dyes-blue-56-for-polyester.html
https://www.china-dyestuff.com/news/disperseblue2blndisperseblue56100-150--7291078.html
https://enochdye.com/pigments/tds/?color438.html
https://www.royal-chem.com/disperse-blue-60.html
https://www.colorbloomdyes.com/disperse-dyes/water-based-ink-inkjet-printing/disperse-blue-60.html
https://www.colorbloomdyes.com/disperse-dyes/water-based-ink-inkjet-printing/disperse-blue-60.html
https://www.colorfuldyes.com/disperse-dyes/high-light-fastness-disperse-dyes/high-light-fastness-disperse-blue-77-dyes.html
https://www.colorfuldyes.com/disperse-dyes/high-light-fastness-disperse-dyes/high-light-fastness-disperse-blue-77-dyes.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-79.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-79.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-79.html
https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://p2infohouse.org/ref/31/30228.pdf
https://www.china-dyestuff.com/news/disperseblue2blndisperseblue56100-150--7291078.html
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/disperse-dyes-blue-56-for-polyester.html
https://www.royal-chem.com/disperse-blue-60.html
https://www.colorfuldyes.com/disperse-dyes/high-light-fastness-disperse-dyes/high-light-fastness-disperse-blue-77-dyes.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C.I. Disperse Blue 79 offers a red-light navy blue shade with good to excellent light and wash

fastness.[10]

Experimental Methodologies: A Foundation of Trust
To ensure the reproducibility and validity of fastness testing, standardized methodologies are

paramount. The following protocols, based on internationally recognized standards from the

American Association of Textile Chemists and Colorists (AATCC) and the International

Organization for Standardization (ISO), provide a framework for the objective evaluation of

disperse dyes.

Experimental Workflow for Dye Fastness Evaluation

Sample Preparation

Fastness Testing

Evaluation

Dyeing Finishing
Standard Procedure

Specimen_Cutting
Cut to Size

Light_FastnessAATCC 16.3 / ISO 105-B02

Wash_FastnessAATCC 61 / ISO 105-C06

Crocking_Fastness

AATCC 8 / ISO 105-X12

Visual_Assessment

Instrumental_Measurement

Optional
Rating

Click to download full resolution via product page

Caption: Workflow for evaluating the fastness properties of disperse dyes.

Protocol 1: Colorfastness to Light (Xenon Arc)
This test determines the resistance of the dye to the fading effect of an artificial light source that

simulates natural daylight.[11][12][13]

Standard: AATCC Test Method 16.3-2020 or ISO 105-B02:2014.[11][12][14]
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Apparatus: Xenon arc fading lamp apparatus.

Procedure:

Prepare textile specimens of a standard size.

Mount the specimens in sample holders.

Expose the specimens to the light from a xenon arc lamp under controlled conditions of

temperature and humidity.[12]

Simultaneously expose AATCC Blue Wool Lightfastness Standards or ISO Blue Wool

References.

The exposure is continued for a specified period or until a certain degree of fading is

observed in the standards.

Evaluate the change in color of the test specimen by comparing it with the original fabric

using the AATCC Gray Scale for Color Change or the ISO Grey Scale for assessing

change in colour.

Protocol 2: Colorfastness to Laundering (Accelerated)
This method assesses the resistance of the dye to the combined action of a detergent solution

and mechanical action during laundering.[15][16][17]

Standard: AATCC Test Method 61-2013 or ISO 105-C06:2010.[18][19][20]

Apparatus: Launder-Ometer or similar apparatus for rotating closed canisters in a

thermostatically controlled water bath.

Procedure:

Prepare a composite specimen by sewing the dyed fabric to a multifiber test fabric.

Place the specimen in a stainless-steel container with a specified volume of detergent

solution and stainless-steel balls.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://img.antpedia.com/standard/files/pdfs_ora/20210902/AATCC%20TM61-2013e(2020).pdf
https://aatcctestmethods.com/test-methods/aatcc-61-colorfastness-to-laundering-accelerated/
https://microbe-investigations.com/textile-services/aatcc-61-colorfastness-to-washing/
https://cdn.standards.iteh.ai/samples/51276/bb37ae4124174869ac303511b7cc742f/ISO-105-C06-2010.pdf
https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://www.gester-instruments.com/understanding-iso-105-c06-and-washing-fastness-tester_n420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container is placed in the Launder-Ometer and agitated at a specified temperature

and for a specific duration to simulate home or commercial laundering.

After the test, the specimen is rinsed and dried.

The change in color of the dyed fabric is evaluated using the Gray Scale for Color

Change. The staining on the multifiber test fabric is assessed using the Gray Scale for

Staining.

Protocol 3: Colorfastness to Crocking (Rubbing)
This test evaluates the amount of color transferred from the surface of a colored textile to

another surface by rubbing.[21][22][23]

Standard: AATCC Test Method 8-2016 or ISO 105-X12:2016.[23][24][25]

Apparatus: Crockmeter.

Procedure:

A colored test specimen is mounted on the base of the crockmeter.

A white crocking test cloth is mounted on the rubbing finger of the crockmeter.

The rubbing finger is moved back and forth across the test specimen a specified number

of times with a constant downward force.[26]

The test is performed with both a dry and a wet (with distilled water) crocking cloth.

The amount of color transferred to the white crocking cloth is evaluated by comparing it

with the Chromatic Transference Scale or the Gray Scale for Staining.

Conclusion and Recommendations
C.I. Disperse Blue 27 remains a robust and versatile dye for synthetic textiles, offering a

strong balance of fastness properties. However, for applications demanding exceptional light

fastness, particularly for automotive or outdoor textiles, C.I. Disperse Blue 56 and C.I. Disperse

Blue 60 present compelling alternatives. For applications where superior wash and sublimation
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fastness are critical, C.I. Disperse Blue 77 is a noteworthy candidate. C.I. Disperse Blue 79

provides a distinct shade with commendable all-around fastness.

The ultimate selection of a disperse dye should be guided by a thorough evaluation of the

specific performance requirements of the end-product. It is strongly recommended that textile

manufacturers conduct their own in-house testing using the standardized protocols outlined in

this guide to verify the performance of any selected dye on their specific substrate and with

their unique finishing processes. This rigorous, data-driven approach is the cornerstone of

producing high-quality, durable, and color-fast textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sis.se/en/produkter/textile-and-leather-technology/products-of-the-textile-industry/general/sseniso105x122016/
https://www.sis.se/en/produkter/textile-and-leather-technology/products-of-the-textile-industry/general/sseniso105x122016/
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://knowledge.bsigroup.com/products/textiles-tests-for-colour-fastness-colour-fastness-to-rubbing
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.benchchem.com/product/b095324/docs#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://www.benchchem.com/product/b095324/docs#a-comparative-guide-to-the-fastness-properties-of-c-i-disperse-blue-27
https://www.benchchem.com/product/b095324?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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